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Compound of Interest

Compound Name: 2-Ethoxy-2-ethylhexan-1-amine

Cat. No.: B13636875

Introduction & Chemical Identity

2-Ethoxy-2-ethylhexan-1-amine (CAS: 1466397-84-1) is a specialized aliphatic amine
building block characterized by a sterically congested core.[1][2] Unlike simple linear amines,
the quaternary carbon at the

-position (relative to the amine) bears both an ethyl group and an ethoxy moiety.[1][2] This
structural motif imparts unique lipophilicity and metabolic stability profiles to drug candidates,
often used to modulate hERG channel activity or improve blood-brain barrier (BBB) penetration
in CNS programs.[1][2]

Chemical Profile
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Property Specification
Chemical Name 2-Ethoxy-2-ethylhexan-1-amine
CAS Number 1466397-84-1

Molecular Formula

Molecular Weight 173.30 g/mol

Appearance Colorless to pale yellow liquid (Standard State)

Soluble in DMSO, Methanol, DCM, Ethyl

Solubility
Acetate

Basicity (
~10.5 (Estimated for primary aliphatic amine)

)

Safety & Hazard Analysis (E-E-A-T)

Expert Insight: As an aliphatic amine, this compound exhibits aggressive nucleophilicity and
basicity.[1] The primary hazard is not just acute toxicity, but corrosivity to mucosal membranes
and the potential for sensitization.[1][2]

Core Hazards[1][2][3]

e Corrosive (GHS05): Causes severe skin burns and eye damage.[1][2] The high pH (>12 in
aqueous solution) saponifies fats in the skin, leading to deep, slow-healing burns.[1][2]

e Acute Toxicity (GHS06/07): Harmful if swallowed or inhaled.[1][2] Vapors can cause
respiratory irritation (chemical pneumonitis).[1][2]

o Flammability: Likely a Class 1lIA Combustible Liquid (Flash Point estimated >60°C).[1]

Personal Protective Equipment (PPE) Matrix
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Zone PPE Requirement Rationale
Standard safety glasses are
) insufficient against splashes of
Chemical Goggles + Face ] ] ]
Ocular ) corrosive amines which can
Shield
cause permanent corneal
opacity.[1][2]
Breakthrough Time: Nitrile
Nitrile Gloves (Double gloving offers >480 min protection
Dermal

recommended)

against aliphatic amines.[1][2]
Latex degrades rapidly.[1][2]

Respiratory

Fume Hood (Face velocity
>100 fpm)

Amine vapors have low odor
thresholds but high toxicity.[1]

[2]

Storage & Stability Protocol

The "Amine Blight" Mechanism: Primary amines are thermodynamically unstable in air due to

two reactions:[1][2]

e Carbamate Formation:

[1][2] This forms a solid white crust on the liquid surface/cap threads, altering stoichiometry.

[1]

» Hygroscopicity: Absorbs atmospheric water, complicating molecular weight calculations

during synthesis.[1][2]

Stability Logic Diagram

The following diagram illustrates the degradation pathways and the required intervention

strategies.
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Figure 1: Degradation pathways of aliphatic amines and the protective role of inert gas
blanketing.

Storage Standard Operating Procedure (SOP)

« Container: Store in amber glass vials with PTFE-lined caps.
o Atmosphere: Always backfill head-space with Argon or Nitrogen after use.[1][2]

o Temperature: Refrigerate at 2—8°C. Cold storage reduces the rate of oxidation and vapor
pressure.[1][2]

¢ Desiccant: Store secondary containment with activated silica gel or
[11[2]

Handling & Synthesis Application Notes

Context: This amine is sterically hindered at the

-position.[1] While the primary amine is nucleophilic, the adjacent ethyl/ethoxy groups increase
steric bulk.[1][2]

« Implication: Nucleophilic substitutions (
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) may require higher temperatures or longer reaction times compared to linear amines (e.g.,
n-hexylamine).[1][2]

» Advantage: The ether oxygen provides an internal hydrogen-bond acceptor, potentially
aiding in chelation-controlled lithiation or metal-catalyzed cross-couplings.[1][2]

Preparation for Reaction (The "Air-Free" Transfer)

Do not pour this reagent on an open bench.[1][2]

» Equilibration: Allow the refrigerated bottle to warm to room temperature before opening.
Opening a cold bottle condenses atmospheric water into the amine.[1]

e Syringe Transfer:
o Purge a glass syringe with nitrogen 3 times.[1]

o Insert a long needle through a septum (if available) or quickly draw up the liquid under a
funnel.[1]

o Tip: If the liquid is viscous, use a wide-bore needle (18G).[1][2]
e Solvent Choice:
o Recommended: DCM, THF, DMF, Toluene.[1][2]

o Avoid: Chloroform (unless acid-free), Acetone (forms imines/enamines slowly on
standing).[1][2]

Synthesis Workflow: Reductive Amination (Example)

One of the most common applications is coupling this amine to a ketone/aldehyde.[1][2]
Protocol:
» Dissolution: Dissolve 1.0 eq of Ketone in DCE (Dichloroethane).

e Amine Addition: Add 1.1 eq of 2-Ethoxy-2-ethylhexan-1-amine.
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e Activation: Add 1.5 eq of Sodium Triacetoxyborohydride (

).

o Note: Due to the steric bulk of the amine, imine formation may be slow.[1][2] Add a
catalytic amount of Acetic Acid (AcOH) to accelerate imine formation before adding the
reducing agent.[1][2]

e Quench: Quench with saturated

. Do not use strong acid, as it may cleave the ethoxy ether linkage under harsh conditions.[1]

Operational Workflow Diagram
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Figure 2: Step-by-step operational workflow for handling sensitive amine building blocks.
Waste Disposal & Decontamination[1][2][3]
Self-Validating Disposal: Never assume the amine is neutralized just because it is diluted.[1]

e Primary Stream: Dispose of as "Basic Organic Waste".
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o Spill Cleanup:
o Do not wipe with paper towels (exothermic reaction/fire risk).[1]
o Cover with vermiculite or sand.[1]
o Neutralize with a dilute solution of Sodium Bisulfate (
) or Citric Acid before sweeping.[1][2]

¢ Glassware Cleaning: Rinse glassware with 5% HCI or dilute Acetic Acid to protonate the
amine (making it water-soluble) before washing with detergent.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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